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Compound of Interest

Compound Name: Bromofluoromethane

Cat. No.: B051070 Get Quote

Essential Safety and Handling Guide for
Bromofluoromethane
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling bromofluoromethane, including detailed operational and disposal

plans.

Chemical Hazard and Toxicity
Bromofluoromethane (CH2BrF) is a hazardous chemical that poses significant health risks. It

is classified as fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[1][2] It is also

recognized for its potential to harm public health and the environment by destroying ozone in

the upper atmosphere.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling bromofluoromethane to

prevent exposure. The following table summarizes the required PPE.
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PPE Category Specification Rationale

Eye and Face

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][3]

Protects against splashes and

vapors that can cause serious

eye damage.

Hand

Chemical impermeable gloves.

Always inspect gloves prior to

use.[1][3]

Prevents skin contact, which

can be fatal.

Body

Fire/flame resistant and

impervious clothing.[1] A lab

coat should be worn to protect

clothing and skin.[4]

Provides a barrier against

spills and splashes.

Respiratory

Use only in a well-ventilated

area.[1][3] In case of

inadequate ventilation, wear

respiratory protection.[1][3]

Protects against inhalation of

fatal concentrations of gas or

vapors.

Emergency First Aid Procedures
Immediate action is critical in the event of exposure to bromofluoromethane.
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Exposure Route First Aid Measures

Ingestion

Get emergency medical help immediately.[1][3]

Rinse mouth with water. Do not induce vomiting.

[3]

Skin

Take off immediately all contaminated clothing

and wash it before reuse.[1][3] Wash off with

soap and plenty of water.[3] Consult a doctor.[3]

Inhalation

Move the victim into fresh air.[3] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[3] Get emergency medical

help immediately.[1][3]

Eye
Rinse with pure water for at least 15 minutes.[3]

Consult a doctor.[3]

Operational Plan for Handling Bromofluoromethane
A systematic approach is crucial for the safe handling of this hazardous chemical.

Preparation and Engineering Controls:
Ventilation: Always handle bromofluoromethane in a well-ventilated area or a chemical

fume hood.[1][3]

Emergency Equipment: Ensure that eyewash stations and safety showers are close to the

workstation location.[5]

Ignition Sources: Remove all sources of ignition and use non-sparking tools to prevent fire.

[3]

Handling Procedure:
Personal Protective Equipment (PPE): Don all required PPE as specified in the table above

before handling the chemical.

Avoid Contact: Do not get in eyes, on skin, or on clothing.[1][3]
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Avoid Inhalation: Do not breathe dust, fume, gas, mist, vapors, or spray.[1][3]

General Hygiene: Do not eat, drink, or smoke when using this product.[1][3] Wash hands

thoroughly after handling.[3]

Storage:
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3]

Incompatibilities: Store apart from foodstuff containers or incompatible materials.[3]

Security: Store locked up.[1][3]

Disposal Plan
Proper disposal is essential to mitigate environmental harm and comply with regulations.

Waste Characterization: Bromofluoromethane waste is considered hazardous.

Containerization: Collect waste in a suitable, closed, and labeled container.

Disposal Route: Dispose of contents/container to an appropriate treatment and disposal

facility in accordance with applicable laws and regulations.[1][3]

Contaminated Packaging: Containers can be triply rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the packaging to make it unusable and

dispose of it in a sanitary landfill.[3]

Workflow for Safe Handling of Bromofluoromethane
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Caption: Workflow for the safe handling of bromofluoromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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